Cas no 22513-22-0 ((Benzyloxy)(methyl)amine)

(Benzyloxy)(methyl)amine structure
(Benzyloxy)(methyl)amine structure
Product Name:(Benzyloxy)(methyl)amine
CAS No:22513-22-0
MF:C8H11NO
MW:137.179042100906
MDL:MFCD21116670
CID:1413511
PubChem ID:13417387
Update Time:2025-04-20

(Benzyloxy)(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • Methanamine, N-(phenylmethoxy)-
    • 22513-22-0
    • O-benzyl-N-methyl-hydroxylamine
    • G27676
    • O-Benzyl-N-methyl hydroxylamine
    • N-benzyloxy-N-methylamine
    • (benzyloxy)(methyl)amine
    • AKOS014304824
    • o-benzyl-n-methylhydroxylamine
    • N-phenylmethoxymethanamine
    • O-benzyl-Methylhydroxylamine
    • CS-0308317
    • IANNBWVHGOIPRN-UHFFFAOYSA-N
    • A1-08373
    • EN300-114895
    • N-(Phenylmethoxy)methanamine; (Benzyloxy)(methyl)amine; N-Benzyloxy-N-methylamine; N-Methyl-O-benzylhydroxylamine; O-Benzyl-N-methylhydroxylamine;
    • SCHEMBL4744780
    • (Benzyloxy)(methyl)amine
    • MDL: MFCD21116670
    • Inchi: 1S/C8H11NO/c1-9-10-7-8-5-3-2-4-6-8/h2-6,9H,7H2,1H3
    • InChI Key: IANNBWVHGOIPRN-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)NC

Computed Properties

  • Exact Mass: 137.08413
  • Monoisotopic Mass: 137.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 79.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 195.8±33.0 °C at 760 mmHg
  • Flash Point: 71.8±14.8 °C
  • PSA: 21.26
  • Vapor Pressure: 0.4±0.4 mmHg at 25°C

(Benzyloxy)(methyl)amine Security Information

(Benzyloxy)(methyl)amine Pricemore >>

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